Cas no 1060809-07-5 (1-(4-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(4-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1060809-07-5
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• MDL: MFCD13189230
• CID: 2624040
• PubChem ID: 72212225
• Update Time: 2025-09-19

1-(4-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• N14936
• AB67997
• 1060809-07-5
• MFCD13189230
• 1-(4-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHANAMINE
• EN300-1931681
• BS-52398
• 1-(4-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• 1-(4-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-amine

• MDL： MFCD13189230
• Inchi： 1S/C7H6ClF3N2/c8-4-1-2-13-5(3-4)6(12)7(9,10)11/h1-3,6H,12H2
• InChI Key： DHJAKRJDZPEGQU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 210.0171604g/mol
• Monoisotopic Mass: 210.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų